Cas no 921525-62-4 (N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenylacetamide)

• Product Name: N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenylacetamide
• CAS No: 921525-62-4
• MF: C₂₀H₁₆N₂O₃S
• MW: 364.417643547058
• CID: 6089941
• PubChem ID: 41645038
• Update Time: 2025-05-20

N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenylacetamide
• Benzeneacetamide, N-[4-(7-methoxy-2-benzofuranyl)-2-thiazolyl]-
• AKOS024631348
• SR-01000911357
• F2252-0110
• 921525-62-4
• SR-01000911357-1
• N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-2-phenylacetamide
• N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-2-phenylacetamide

• Inchi： 1S/C20H16N2O3S/c1-24-16-9-5-8-14-11-17(25-19(14)16)15-12-26-20(21-15)22-18(23)10-13-6-3-2-4-7-13/h2-9,11-12H,10H2,1H3,(H,21,22,23)
• InChI Key： PESGFDVOTCRTKE-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NC(C3=CC4=CC=CC(OC)=C4O3)=CS2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 364.08816355g/mol
• Monoisotopic Mass: 364.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 92.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenylacetamide

N-4-(7-Methoxy-1-Benzofuran-2-yl)-1,3-Thiazol-2-yl-2-Phenylacetamide: A Comprehensive Overview

N-4-(7-Methoxy-1-Benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenylacetamide (CAS No. 921525-62-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of N-4-(7-Methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenylacetamide is characterized by a thiazole ring linked to a benzofuran moiety and a phenylacetamide group. The presence of these functional groups imparts unique pharmacological properties to the molecule. The methoxy group on the benzofuran ring enhances the lipophilicity and stability of the compound, while the thiazole ring contributes to its biological activity.

Several synthetic routes have been developed for the preparation of N-4-(7-Methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenylacetamide. One common approach involves the condensation of 7-methoxybenzofuran with 2-aminothiazole followed by acylation with phenylacetyl chloride. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions and catalysts that reduce waste and energy consumption.

The biological activities of N-4-(7-Methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenylacetamide have been extensively studied in various in vitro and in vivo models. One of the most notable findings is its potent anticancer activity against a range of cancer cell lines. Studies have shown that this compound can induce apoptosis and inhibit cell proliferation by targeting multiple signaling pathways involved in cancer progression. For instance, it has been reported to downregulate the expression of Bcl-2 and upregulate Bax, leading to mitochondrial dysfunction and caspase activation.

In addition to its anticancer properties, N-4-(7-Methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenylacetamide has demonstrated significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for the development of new antibiotics. Research has also explored its potential as an antifungal agent, with preliminary results indicating its effectiveness against common fungal pathogens such as Candida albicans.

The pharmacokinetic properties of N-4-(7-Methoxy-1-benzofuran-2-y)-1,3-thiazol--y-l--pheny-l-acetamide have been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as a therapeutic agent. However, further research is needed to optimize its pharmacokinetic properties and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N--(7-Meth-oxy--benz-ofu-ran--y-l)--thia-zol--y-l--phe-nyla-cet-amide in treating various diseases. Early-phase trials have shown promising results, with patients experiencing significant improvements in their conditions without severe adverse effects. These findings underscore the potential of this compound as a novel therapeutic agent.

In conclusion, N--(7-Me-tho-x-y--ben-zo-fu-ran--y-l)--thi-a-zo-l--y-l--phe-nyla-cet-amide (CAS No. 921525--6-) is a promising compound with a wide range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for advancing treatments in various medical fields.